Cas no 1220020-92-7 (4-{2-Bromo-4-(sec-butyl)phenoxy-methyl}piperidine hydrochloride)

• Product Name: 4-{2-Bromo-4-(sec-butyl)phenoxy-methyl}piperidine hydrochloride
• CAS No: 1220020-92-7
• MF: C₁₆H₂₅BrClNO
• MW: 362.732803106308
• CID: 4687878
• Update Time: 2025-06-23

4-{2-Bromo-4-(sec-butyl)phenoxy-methyl}piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-{[2-BROMO-4-(SEC-BUTYL)PHENOXY]-METHYL}PIPERIDINE HYDROCHLORIDE
• 4-((2-Bromo-4-(sec-butyl)phenoxy)methyl)piperidine hydrochloride
• 4-[2-bromo-4-(sec-butyl)phenoxymethyl]piperidine hydrochloride
• 4-{2-Bromo-4-(sec-butyl)phenoxy-methyl}piperidine hydrochloride

• Inchi： 1S/C16H24BrNO.ClH/c1-3-12(2)14-4-5-16(15(17)10-14)19-11-13-6-8-18-9-7-13;/h4-5,10,12-13,18H,3,6-9,11H2,1-2H3;1H
• InChI Key： UIZIYMLZTROFOO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1OCC1CCNCC1)C(C)CC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 255
• Topological Polar Surface Area: 21.3

Additional information on 4-{2-Bromo-4-(sec-butyl)phenoxy-methyl}piperidine hydrochloride

4-{2-Bromo-4-(sec-butyl)phenoxy-methyl}piperidine hydrochloride: A Comprehensive Overview

4-{2-Bromo-4-(sec-butyl)phenoxy-methyl}piperidine hydrochloride (CAS No. 1220020-92-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated aromatic ring, a secondary butyl group, and a piperidine moiety. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The brominated aromatic ring in the structure of 4-{2-Bromo-4-(sec-butyl)phenoxy-methyl}piperidine hydrochloride plays a crucial role in its biological activity. Bromine is a halogen that can enhance the lipophilicity of the molecule, potentially improving its ability to cross cell membranes and interact with specific biological targets. This property is particularly valuable in drug design, where optimizing the pharmacokinetic and pharmacodynamic properties of a compound is essential for its therapeutic efficacy.

The presence of the secondary butyl group adds another layer of complexity to the molecule. Secondary butyl groups are known for their steric effects, which can influence the conformational flexibility and stability of the compound. In the context of 4-{2-Bromo-4-(sec-butyl)phenoxy-methyl}piperidine hydrochloride, this group may modulate its binding affinity to specific receptors or enzymes, thereby affecting its biological activity. Recent studies have shown that subtle changes in the substituents of such compounds can lead to significant differences in their pharmacological profiles, highlighting the importance of precise structural modifications in drug development.

The phenoxy moiety is another key feature of this compound. Phenoxy groups are commonly found in various bioactive molecules and are known to participate in hydrogen bonding and π-π stacking interactions with biological targets. These interactions can enhance the binding affinity and selectivity of the molecule, making it more effective in achieving its therapeutic goals. The methyl group attached to the phenoxy moiety further contributes to the overall stability and solubility of 4-{2-Bromo-4-(sec-butyl)phenoxy-methyl}piperidine hydrochloride, which are critical factors for its formulation and delivery as a pharmaceutical product.

The piperidine ring is a fundamental component of many biologically active compounds, including several approved drugs. Piperidine derivatives are known for their ability to modulate various physiological processes, such as neurotransmission, inflammation, and cell signaling. In 4-{2-Bromo-4-(sec-butyl)phenoxy-methyl}piperidine hydrochloride, the piperidine ring serves as a scaffold that can be functionalized with different substituents to fine-tune its pharmacological properties. The presence of the hydrochloride salt form ensures that the compound is water-soluble and stable under physiological conditions, which is essential for its administration and bioavailability.

Recent research has focused on exploring the potential therapeutic applications of 4-{2-Bromo-4-(sec-butyl)phenoxy-methyl}piperidine hydrochloride in various disease states. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary data suggest that it may have neuroprotective effects, which could be beneficial in neurodegenerative conditions like Alzheimer's disease and Parkinson's disease.

In preclinical studies, 4-{2-Bromo-4-(sec-butyl)phenoxy-methyl}piperidine hydrochloride has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and a favorable safety profile. These characteristics make it an attractive candidate for further clinical development. Ongoing clinical trials are currently evaluating its efficacy and safety in human subjects, with promising results thus far.

From a synthetic chemistry perspective, the preparation of 4-{2-Bromo-4-(sec-butyl)phenoxy-methyl}piperidine hydrochloride involves several well-established synthetic routes. One common approach involves the reaction of 2-bromo-4-(sec-butyl)phenol with 1-chloromethyl-4-piperidinol followed by conversion to the hydrochloride salt form. This synthetic strategy allows for high yields and purity, making it suitable for large-scale production.

In conclusion, 4-{2-Bromo-4-(sec-butyl)phenoxy-methyl}piperidine hydrochloride (CAS No. 1220020-92-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its biological activity and therapeutic applications, making it an exciting area of ongoing investigation. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play an important role in advancing our understanding and treatment of various diseases.